molecular formula C13H13NO4 B8488337 Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate

Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate

Cat. No. B8488337
M. Wt: 247.25 g/mol
InChI Key: AMWJHLGJFDDGBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate

Molecular Formula

C13H13NO4

Molecular Weight

247.25 g/mol

IUPAC Name

methyl 2-cyano-3-(3-ethoxy-4-hydroxyphenyl)prop-2-enoate

InChI

InChI=1S/C13H13NO4/c1-3-18-12-7-9(4-5-11(12)15)6-10(8-14)13(16)17-2/h4-7,15H,3H2,1-2H3

InChI Key

AMWJHLGJFDDGBL-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20 grams of 3-ethoxyl-4-hydroxybenzaldhyde and 13 grams of methyl cyanoacetate in 100 ml of ethanol was refluxed with 1 ml of piperidine for 4 hours. The crude mixture was allowed to cool down to room temperature and, with stirring, water was added until the solid began to form. This mixture was then refrigerated for 4 hours and solids was collected by suction filtration, washed with a cold mixture of ethanol and water (1:2) and suction dried to provide 25 grams of 1-cyano-2-(3-ethoxy-4-hydroxyphenyl)-1-methoxycarbonyl ethene.
Quantity
20 g
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reactant
Reaction Step One
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13 g
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reactant
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Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
[Compound]
Name
crude mixture
Quantity
0 (± 1) mol
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reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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